Cas no 886593-61-9 (4-Bromo-2-(2-oxoethyl)benzonitrile)

4-Bromo-2-(2-oxoethyl)benzonitrile structure
886593-61-9 structure
Product Name:4-Bromo-2-(2-oxoethyl)benzonitrile
CAS No:886593-61-9
MF:C9H6BrNO
MW:224.054041385651
CID:2194491
PubChem ID:53418780
Update Time:2025-04-21

4-Bromo-2-(2-oxoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-(2-oxoethyl)benzonitrile
    • SCHEMBL6112009
    • DTXSID50697449
    • 886593-61-9
    • DB-123329
    • Inchi: 1S/C9H6BrNO/c10-9-2-1-8(6-11)7(5-9)3-4-12/h1-2,4-5H,3H2
    • InChI Key: NDUKOBYFWNIQMW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C#N)=C(C=1)CC=O

Computed Properties

  • Exact Mass: 222.96328Da
  • Monoisotopic Mass: 222.96328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.9Ų

4-Bromo-2-(2-oxoethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A408142-1g
4-Bromo-2-(2-oxoethyl)benzonitrile
886593-61-9 97%
1g
$1570.0 2025-04-15
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